Cas no 1391417-05-2 ((R)-2-Amino-2-(2-bromophenyl)ethanol hydrochloride)

• Product Name: (R)-2-Amino-2-(2-bromophenyl)ethanol hydrochloride
• CAS No: 1391417-05-2
• MF: C₈H₁₁BrClNO
• MW: 252.53604054451
• CID: 4774197
• PubChem ID: 145711200
• Update Time: 2026-02-26

(R)-2-Amino-2-(2-bromophenyl)ethanol hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-2-Amino-2-(2-bromophenyl)ethanol hydrochloride
• (R)-2-Amino-2-(2-bromophenyl)ethanol HCl
• AKOS037648713
• (R)-2-Amino-2-(2-bromophenyl)ethanolhydrochloride
• (2R)-2-amino-2-(2-bromophenyl)ethanol;hydrochloride
• CS-0162202
• BS-15328
• D81268
• (2R)-2-amino-2-(2-bromophenyl)ethanol hydrochloride
• (2R)-2-Amino-2-(2-bromophenyl)ethan-1-ol hydrochloride
• 1391417-05-2

• Inchi： 1S/C8H10BrNO.ClH/c9-7-4-2-1-3-6(7)8(10)5-11;/h1-4,8,11H,5,10H2;1H/t8-;/m0./s1
• InChI Key： FHWGMOICMCKSHB-QRPNPIFTSA-N
• SMILES： BrC1C=CC=CC=1[C@H](CO)N.Cl

Computed Properties

• Exact Mass: 250.97125g/mol
• Monoisotopic Mass: 250.97125g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2

Additional information on (R)-2-Amino-2-(2-bromophenyl)ethanol hydrochloride

Introduction to (R)-2-Amino-2-(2-bromophenyl)ethanol Hydrochloride

The compound (R)-2-Amino-2-(2-bromophenyl)ethanol hydrochloride, also known by its CAS number 1391417-05-2, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of an amino group, a bromophenyl moiety, and a hydroxyl group, all connected through a central ethanol framework. The stereochemistry at the chiral center, denoted by the (R) configuration, plays a crucial role in determining its biological activity and pharmacokinetic properties.

Recent studies have highlighted the importance of (R)-2-Amino-2-(2-bromophenyl)ethanol hydrochloride in the development of novel therapeutic agents. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly those with potential anti-inflammatory and neuroprotective effects. The bromophenyl group is known to contribute to the molecule's lipophilicity, which enhances its ability to cross biological membranes and interact with cellular targets.

The synthesis of (R)-2-Amino-2-(2-bromophenyl)ethanol hydrochloride involves a multi-step process that includes nucleophilic substitution, reduction, and stereochemical control. Advanced techniques such as enantioselective catalysis have been employed to ensure high enantiomeric excess, which is critical for its intended applications in chiral drug design. The hydrochloride salt form is preferred due to its stability and solubility properties, making it suitable for pharmaceutical formulations.

In terms of pharmacokinetics, (R)-2-Amino-2-(2-bromophenyl)ethanol hydrochloride exhibits favorable absorption profiles in preclinical models. Studies have shown that its bioavailability is influenced by the stereochemistry at the chiral center, with the (R) configuration demonstrating superior pharmacokinetic characteristics compared to the (S) enantiomer. This highlights the importance of stereochemical purity in drug development.

The application of (R)-2-Amino-2-(2-bromophenyl)ethanol hydrochloride extends beyond traditional pharmaceuticals. It has been investigated as a potential lead compound in the development of chiral catalysts and enantioselective reagents. Its ability to act as a chiral auxiliary has opened new avenues in asymmetric synthesis, enabling the construction of complex molecular architectures with high enantioselectivity.

Recent advancements in computational chemistry have further enhanced our understanding of the molecular interactions of (R)-2-Amino-2-(2-bromophenyl)ethanol hydrochloride. Quantum mechanical calculations have provided insights into its electronic structure and reactivity patterns, aiding in the design of more efficient synthetic routes and optimized drug candidates.

In conclusion, (R)-2-Amino-2-(2-bromophenyl)ethanol hydrochloride represents a versatile molecule with diverse applications in organic synthesis and pharmacology. Its unique structural features, coupled with advancements in synthetic methodologies and computational tools, position it as a valuable asset in modern drug discovery efforts.